2-Methyl-1-(4-(2-methyl-1,3-dioxolan-2-yl)phenyl)propan-1-ol

• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 2-methyl-1-[4-(2-methyl-1,3-dioxolan-2-yl)phenyl]propan-1-ol
• InChI: InChI=1S/C14H20O3/c1-10(2)13(15)11-4-6-12(7-5-11)14(3)16-8-9-17-14/h4-7,10,13,15H,8-9H2,1-3H3
• InChI Key: HRTXLJBYGKNLJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)C2(OCCO2)C)O

Description

2-Methyl-1-(4-(2-methyl-1,3-dioxolan-2-yl)phenyl)propan-1-ol is an organic compound that features a dioxolane ring, a phenyl group, and a propanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-(4-(2-methyl-1,3-dioxolan-2-yl)phenyl)propan-1-ol typically involves the acetalization of aldehydes and ketalization of ketones with ethylene glycol . The reaction conditions often require an acid catalyst to facilitate the formation of the dioxolane ring .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale acetalization processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of robust catalysts and optimized reaction conditions are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(4-(2-methyl-1,3-dioxolan-2-yl)phenyl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary alcohols.

Substitution: Formation of halogenated or nitrated aromatic compounds.

Scientific Research Applications

2-Methyl-1-(4-(2-methyl-1,3-dioxolan-2-yl)phenyl)propan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a protecting group for carbonyl compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of polymers and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(4-(2-methyl-1,3-dioxolan-2-yl)phenyl)propan-1-ol involves its interaction with specific molecular targets and pathways. The dioxolane ring can act as a protecting group, preventing unwanted reactions during chemical transformations . Additionally, the phenyl group may interact with aromatic receptors, influencing biological activity.

Comparison with Similar Compounds

Similar Compounds

1,3-Dioxolane: A simpler analog with similar structural features but lacking the phenyl and propanol moieties.

2-Methyl-1,3-dioxolane: Shares the dioxolane ring but differs in the substitution pattern.

4-(Hydroxymethyl)-1,3-dioxolan-2-one: Contains a dioxolane ring with a hydroxymethyl group, used in similar applications.

Uniqueness

2-Methyl-1-(4-(2-methyl-1,3-dioxolan-2-yl)phenyl)propan-1-ol is unique due to its combination of a dioxolane ring, phenyl group, and propanol moiety, which confer distinct chemical and biological properties. This makes it a valuable compound for diverse research applications.